Cas no 40730-41-4 (4-Phenylsulfanyl-benzoic acid methyl ester)

• Product Name: 4-Phenylsulfanyl-benzoic acid methyl ester
• CAS No: 40730-41-4
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• CID: 2685041
• PubChem ID: 11075685
• Update Time: 2025-04-21

4-Phenylsulfanyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 40730-41-4
• 4-phenylsulfanyl-benzoic acid methyl ester
• methyl 4-(phenylthio)benzoate
• SCHEMBL5887658
• DB-087064
• WLYCFMAGCXVCOJ-UHFFFAOYSA-N
• methyl 4-(phenylsulfanyl)benzoate
• 4-Phenylsulfanyl-benzoic acid methyl ester

• Inchi： 1S/C14H12O2S/c1-16-14(15)11-7-9-13(10-8-11)17-12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： WLYCFMAGCXVCOJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 244.05580079Da
• Monoisotopic Mass: 244.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.6Ų